2,6-Dimethylphenol 2,6-Dimethylphenol 2,6-Dimethylphenol belongs to the class of phenols, commonly present in cigarette smoke and is a major toxic compound related to environmental and health issues.
2,6-dimethylphenol is a colorless to off-white crystalline solid with a sweet tarry odor. Odor threshold concentration: 0.4 mg/L. (NTP, 1992)
2, 6-Dimethylphenol, also known as 2, 6-xylenol, 8CI or 1, 3, 2-xylenol, belongs to the class of organic compounds known as ortho cresols. These are organic compounds containing an ortho-cresol moiety, which consists of a benzene bearing one hydroxyl group at ring positions 1 and 2, respectively. 2, 6-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 6-dimethylphenol is primarily located in the cytoplasm. 2, 6-Dimethylphenol is a sweet, coffee, and medicinal tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 2, 6-dimethylphenol a potential biomarker for the consumption of these food products. 2, 6-Dimethylphenol is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 576-26-1
VCID: VC21126311
InChI: InChI=1S/C8H10O/c1-6-4-3-5-7(2)8(6)9/h3-5,9H,1-2H3
SMILES: CC1=C(C(=CC=C1)C)O
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol

2,6-Dimethylphenol

CAS No.: 576-26-1

Cat. No.: VC21126311

Molecular Formula: C8H10O

Molecular Weight: 122.16 g/mol

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2,6-Dimethylphenol - 576-26-1

Specification

Description 2,6-Dimethylphenol belongs to the class of phenols, commonly present in cigarette smoke and is a major toxic compound related to environmental and health issues.
2,6-dimethylphenol is a colorless to off-white crystalline solid with a sweet tarry odor. Odor threshold concentration: 0.4 mg/L. (NTP, 1992)
2, 6-Dimethylphenol, also known as 2, 6-xylenol, 8CI or 1, 3, 2-xylenol, belongs to the class of organic compounds known as ortho cresols. These are organic compounds containing an ortho-cresol moiety, which consists of a benzene bearing one hydroxyl group at ring positions 1 and 2, respectively. 2, 6-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 6-dimethylphenol is primarily located in the cytoplasm. 2, 6-Dimethylphenol is a sweet, coffee, and medicinal tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 2, 6-dimethylphenol a potential biomarker for the consumption of these food products. 2, 6-Dimethylphenol is a potentially toxic compound.
CAS No. 576-26-1
Molecular Formula C8H10O
Molecular Weight 122.16 g/mol
IUPAC Name 2,6-dimethylphenol
Standard InChI InChI=1S/C8H10O/c1-6-4-3-5-7(2)8(6)9/h3-5,9H,1-2H3
Standard InChI Key NXXYKOUNUYWIHA-UHFFFAOYSA-N
SMILES CC1=C(C(=CC=C1)C)O
Canonical SMILES CC1=C(C(=CC=C1)C)O
Boiling Point 397 °F at 760 mm Hg (NTP, 1992)
201.0 °C
203 °C (also reported as 201.030 °C)
Colorform LEAVES OR NEEDLES FROM ALCOHOL
Flash Point 165 °F (NTP, 1992)
73 °C (closed cup)
Melting Point 120 °F (NTP, 1992)
45.7 °C
Mp 49 °
49 °C (also reported as 45.62 °C)
49°C

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